Cas no 329909-51-5 (Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-)

Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]- structure
329909-51-5 structure
Product Name:Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-
CAS No:329909-51-5
MF:C14H10N2O3S
MW:286.305801868439
CID:1454435
Update Time:2024-08-25

Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-[[(3-nitrophenyl)methyl]thio]-
    • Inchi: 1S/C14H10N2O3S/c17-16(18)11-5-3-4-10(8-11)9-20-14-15-12-6-1-2-7-13(12)19-14/h1-8H,9H2
    • InChI Key: FXAMLHYMHAHNMV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2N=C1SCC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 286.0413

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 479.8±47.0 °C(Predicted)
  • PSA: 69.17
  • pka: 0.88±0.10(Predicted)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd